Cas no 2228177-34-0 (3-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol)

• Product Name: 3-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol
• CAS No: 2228177-34-0
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6077654
• PubChem ID: 165628349
• Update Time: 2025-10-28

3-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol
• 2228177-34-0
• EN300-1788988

• Inchi： 1S/C7H12N2O2/c1-5-2-7(11-9-5)6(3-8)4-10/h2,6,10H,3-4,8H2,1H3
• InChI Key： XZCMCXKQGONNPU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(CO)CN

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol

3-Amino-2-(3-Methyl-1,2-Oxazol-5-Yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-(3-Methyl-1,2-Oxazol-5-Yl)Propan-1-Ol, also known by its CAS Registry Number 2228177-34-0, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) in its molecular structure. The molecule's unique combination of functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The structural formula of 3-amino-2-(3-methyl-1,2-oxazol-5-yl)propan-1-ol reveals a propanol backbone with an amino group at the third carbon and a substituted oxazole ring at the second carbon. The oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, is further substituted with a methyl group at position 3. This substitution pattern enhances the compound's stability and reactivity, making it an attractive candidate for synthetic chemistry.

Recent studies have highlighted the potential of 3-amino derivatives in drug discovery. For instance, researchers have explored the use of this compound as a building block for synthesizing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. The amino group in the molecule facilitates hydrogen bonding interactions, which are crucial for molecular recognition in biological systems.

In terms of synthesis, 3-amino derivatives can be prepared through various methods, including nucleophilic substitution and condensation reactions. One efficient approach involves the reaction of an appropriate aldehyde or ketone with ammonia or ammonium salts in the presence of reducing agents like sodium cyanoborohydride. This method allows for precise control over the stereochemistry and functional group placement.

The application of oxazole-containing compounds extends beyond pharmaceuticals. In materials science, these heterocycles are used as precursors for synthesizing advanced polymers and materials with tailored properties. For example, oxazole derivatives have been employed in the development of conductive polymers for electronic devices.

From an environmental perspective, understanding the fate and behavior of amino alcohol compounds is crucial for assessing their potential impact on ecosystems. Recent research has focused on evaluating the biodegradation pathways of such compounds under various environmental conditions. Results indicate that amino alcohol derivatives can undergo microbial degradation under aerobic conditions, minimizing their persistence in natural systems.

In conclusion, 3-amino-2-(3-methyl-1,2-oxazol-5-Yl)Propan-1-Ol (CAS No: 2228177-34-X) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure and reactivity make it an invaluable tool in synthetic chemistry and drug discovery. As research continues to uncover new potentials for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.